Cas no 1164526-19-5 ((E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide)

• Product Name: (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide
• CAS No: 1164526-19-5
• MF: C₁₈H₁₆BrNO₄
• MW: 390.227944374084
• CID: 5264640
• Update Time: 2025-10-31

(E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide
• (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-[(4-methoxyphenyl)methyl]prop-2-enamide
• (2E)-3-(6-bromo-2H-1,3-benzodioxol-5-yl)-N-[(4-methoxyphenyl)methyl]prop-2-enamide
• MLS000546499
• HMS581B22
• HMS2294N04
• SMR000179897
• 2-Propenamide, 3-(6-bromo-1,3-benzodioxol-5-yl)-N-[(4-methoxyphenyl)methyl]-, (2E)-

• Inchi： 1S/C18H16BrNO4/c1-22-14-5-2-12(3-6-14)10-20-18(21)7-4-13-8-16-17(9-15(13)19)24-11-23-16/h2-9H,10-11H2,1H3,(H,20,21)/b7-4+
• InChI Key： MHUGYORHQLPQAO-QPJJXVBHSA-N
• SMILES： BrC1=CC2=C(C=C1/C=C/C(NCC1C=CC(=CC=1)OC)=O)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• XLogP3: 3.6
• Topological Polar Surface Area: 56.8

Additional information on (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide

Introduction to (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide (CAS No. 1164526-19-5)

(E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide (CAS No. 1164526-19-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a brominated benzodioxole moiety and an N-substituted amide group, which contribute to its biological activity and pharmacological properties.

The chemical structure of (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide consists of a conjugated double bond system, which is crucial for its reactivity and interaction with biological targets. The presence of the bromine atom in the benzodioxole ring adds to the compound's lipophilicity and influences its ability to cross cell membranes, thereby affecting its bioavailability and distribution within the body.

Recent studies have explored the potential of (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide has been studied in animal models to assess its suitability for further clinical development. Results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, suggesting that it could be administered as a once-daily dose in humans.

Toxicity studies have also been conducted to evaluate the safety profile of (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthetic route for preparing (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide involves several steps, including the formation of the brominated benzodioxole intermediate and subsequent coupling with the N-substituted amide moiety. Optimizing this synthetic process is crucial for large-scale production and commercialization of the compound.

In conclusion, (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)-2-propenamide (CAS No. 1164526-19-5) represents a promising lead compound with potential applications in both anti-inflammatory and anticancer therapies. Ongoing research continues to explore its biological activities and optimize its pharmacological properties for clinical use. As new findings emerge, this compound may pave the way for innovative treatments that address significant unmet medical needs.